Ethyl 3-(2,5-dimethoxybenzamido)benzofuran-2-carboxylate

• IUPAC Name: ethyl 3-[(2,5-dimethoxybenzoyl)amino]-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C20H19NO6/c1-4-26-20(23)18-17(13-7-5-6-8-16(13)27-18)21-19(22)14-11-12(24-2)9-10-15(14)25-3/h5-11H,4H2,1-3H3,(H,21,22)
• InChI Key: FALCOHQBSKXYEV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C20H19NO6
• Molecular Weight: 369.4 g/mol

Description

Ethyl 3-(2,5-dimethoxybenzamido)benzofuran-2-carboxylate is a versatile chemical compound used in scientific research. Its unique structure allows for various applications, including drug synthesis and molecular studies. Benzofuran compounds, to which this compound belongs, are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran-3-carboxylate esters can be effectively synthesized by reactions of salicylic aldehyde derivatives with ethyl diazoacetates in HBF4 medium, followed by treatment with concentrated H2SO4. Another method involves the condensation of phenols with acetoacetic ester derivatives using Fe-catalyzed oxidative cross coupling.

Molecular Structure Analysis

The molecular structure of this compound is unique and allows for various applications in drug synthesis and molecular studies. The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

The construction of two fused rings from nonaromatic precursors is a difficult task in heterocyclic chemistry. Huang with coworkers developed such a method and obtained a series of 2-substituted benzofuran-3-carboxylate esters from acrolein dimer and 1,3-dicarboxylic compounds. The proposed reaction mechanism included: a Knoevenagel condensation leading to the formation of furan, followed by annulation of a cyclohexane by oxo-Michael reaction and aromatization of the intermediate by the action of NBS.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Derivatives for Biological Activities : Compounds related to Ethyl 3-(2,5-dimethoxybenzamido)benzofuran-2-carboxylate have been synthesized for their potential biological activities. For example, derivatives of 2-(3,4-dimethoxyphenyl)ethylamine showed significant antiulcer activity in rats, indicating the therapeutic potential of benzofuran derivatives in treating gastric ulceration (Hosokami et al., 1992).

• Platinum-Catalyzed Reactions : Research has demonstrated the platinum-catalyzed intermolecular hydroamination of unactivated olefins with carboxamides, showcasing the chemical versatility of benzamide derivatives in organic synthesis (Wang and Widenhoefer, 2004).

• Novel Synthesis Approaches : A facile synthesis of benzofuran-2-yl-quinoline-3-carboxylic acid derivatives via one-pot reactions has been described, highlighting the chemical utility of benzofuran derivatives in creating complex molecular structures (Gao et al., 2011).

Material Science and Pharmacology

• Antipsychotic Agents : Derivatives similar to this compound have been studied for their antidopaminergic properties, offering insights into the development of atypical antipsychotic medications (Högberg et al., 1990).

• Optical Characterizations for Photodiode Applications : Research on pyrimidine fused quinolone carboxylate moiety, related to the chemical structure of interest, has been conducted to explore its potential in photodiode applications, demonstrating the material science applications of such compounds (Elkanzi et al., 2020).

Future Directions

Given its potential in diverse fields, Ethyl 3-(2,5-dimethoxybenzamido)benzofuran-2-carboxylate holds great promise for advancing scientific knowledge. Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds.